Cas no 848047-45-0 (1,3,3-trimethyl-2,3-dihydro-1H-indol-5-amine)

1,3,3-trimethyl-2,3-dihydro-1H-indol-5-amine structure
848047-45-0 structure
Product Name:1,3,3-trimethyl-2,3-dihydro-1H-indol-5-amine
CAS No:848047-45-0
MF:C11H16N2
MW:176.258142471313
MDL:MFCD17015862
CID:2093932
PubChem ID:22662108
Update Time:2025-04-21

1,3,3-trimethyl-2,3-dihydro-1H-indol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 1,3,3-Trimethylindolin-5-amine
    • (1,3,3-Trimethyl-2,3-dihydro-1H-indol-5-yl)amine
    • 1,3,3-trimethyl-2H-indol-5-amine
    • 1,3,3-trimethyl-2,3-dihydro-1H-indol-5-amine
    • KGKIIOQCBMYRNC-UHFFFAOYSA-N
    • SCHEMBL5468863
    • AKOS022666920
    • CS-0052744
    • AS-51154
    • 5-amino-1,3,3-trimethyl-indoline
    • PB16680
    • P12006
    • 848047-45-0
    • DTXSID90627381
    • 1,3,3-Trimethyl-2,3-dihydro-1H-indol-5-ylamine
    • YIB04745
    • MDL: MFCD17015862
    • Inchi: 1S/C11H16N2/c1-11(2)7-13(3)10-5-4-8(12)6-9(10)11/h4-6H,7,12H2,1-3H3
    • InChI Key: KGKIIOQCBMYRNC-UHFFFAOYSA-N
    • SMILES: N1(C)C2C=CC(=CC=2C(C)(C)C1)N

Computed Properties

  • Exact Mass: 176.131348519g/mol
  • Monoisotopic Mass: 176.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 29.3Ų

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 320.4±42.0 °C at 760 mmHg
  • Flash Point: 129.1±23.0 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

1,3,3-trimethyl-2,3-dihydro-1H-indol-5-amine Security Information

1,3,3-trimethyl-2,3-dihydro-1H-indol-5-amine Pricemore >>

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